Cas no 61149-54-0 (5-Methyl-4-nitro-1H-indole)
5-Methyl-4-nitro-1H-indole structure
Product Name:5-Methyl-4-nitro-1H-indole
CAS No:61149-54-0
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD08275945
CID:57636
PubChem ID:12301121
Update Time:2025-04-18
5-Methyl-4-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-4-nitro-1H-indole
- 5-Methyl-4-nitroindole
- 1H-Indole,5-methyl-4-nitro-
- 4-Nitro-5-methylindol
- 5-methyl-4-nitro-indole
- AG-G-22547
- CTK5B2758
- SBB066684
- ZLD0623
- CS-0130597
- DTXSID90486435
- AKOS006284758
- J-517793
- AC-2260
- SCHEMBL19251836
- A833063
- FT-0646386
- 61149-54-0
- AMY5088
- AT41216
-
- MDL: MFCD08275945
- Inchi: 1S/C9H8N2O2/c1-6-2-3-8-7(4-5-10-8)9(6)11(12)13/h2-5,10H,1H3
- InChI Key: YEWCWEGSXBIVEC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C)C=CC2=C1C=CN2)=O
Computed Properties
- Exact Mass: 176.05864
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 361.1°C at 760 mmHg
- Flash Point: 172.2°C
- Refractive Index: 1.693
- PSA: 58.93
5-Methyl-4-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148709-1g |
5-Methyl-4-nitroindole |
61149-54-0 | 95%+ | 1g |
$531 | 2023-02-02 | |
| TRC | M240745-50mg |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 50mg |
$ 260.00 | 2022-06-04 | ||
| TRC | M240745-100mg |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 100mg |
$ 430.00 | 2022-06-04 | ||
| TRC | M240745-250mg |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 250mg |
$ 850.00 | 2022-06-04 | ||
| Chemenu | CM148709-1g |
5-Methyl-4-nitroindole |
61149-54-0 | 95% | 1g |
$557 | 2021-08-05 | |
| Alichem | A199009827-1g |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 95% | 1g |
$470.40 | 2023-09-01 | |
| eNovation Chemicals LLC | K12221-1g |
5-METHYL-4-NITRO-1H-INDOLE |
61149-54-0 | >95% | 1g |
$495 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201237-1g |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 95+% | 1g |
¥4867.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1201237-5g |
5-Methyl-4-nitro-1H-indole |
61149-54-0 | 95+% | 5g |
¥10800.00 | 2024-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUC216-100mg |
5-methyl-4-nitro-1H-indole |
61149-54-0 | 95% | 100mg |
¥1080.0 | 2024-04-18 |
5-Methyl-4-nitro-1H-indole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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